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Compound of Interest

Compound Name: 2-Boc-5-oxo-octahydro-isoindole

Cat. No.: B1342545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 2-Boc-5-oxo-octahydro-isoindole, a heterocyclic compound of

interest in medicinal chemistry and organic synthesis.

Core Compound Data
2-Boc-5-oxo-octahydro-isoindole, systematically named tert-butyl 5-oxooctahydro-1H-

isoindole-2-carboxylate, is a bicyclic molecule featuring a tert-butoxycarbonyl (Boc) protecting

group on the nitrogen atom of the isoindole ring system. This protecting group is crucial for

modulating the compound's reactivity during multi-step organic syntheses.

Table 1: Physicochemical Properties of 2-Boc-5-oxo-octahydro-isoindole

Property Value Reference

Molecular Formula C₁₃H₂₁NO₃ [1]

Molecular Weight 239.31 g/mol [1][2]

IUPAC Name

tert-butyl 6-oxo-3,3a,4,5,7,7a-

hexahydro-1H-isoindole-2-

carboxylate

[1]

CAS Number 203661-68-1 [1]
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Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Boc-5-oxo-octahydro-
isoindole was not found in the immediate search, a general synthetic approach for a similar

compound, tert-butyl cis-5-oxooctahydrocyclopenta[c]pyrrole-2(1H)-carboxylate, provides a

relevant methodological framework. This synthesis involves the protection of a secondary

amine in the presence of a ketone.

General Synthetic Protocol for Boc Protection of a Heterocyclic Ketone:

Dissolution: The starting material, the corresponding unprotected heterocyclic ketone (e.g.,

cis-hexahydrocyclopentadieno[c]pyrrol-5(1H)-one), is dissolved in a suitable aprotic solvent

such as dichloromethane.

Addition of Reagents: To the solution, di-tert-butyl dicarbonate (Boc₂O), a tertiary amine base

(e.g., triethylamine), and a catalyst such as 4-dimethylaminopyridine (DMAP) are added

sequentially.

Reaction: The reaction mixture is stirred at room temperature for a specified period, typically

16 hours, to allow for the complete protection of the amine.

Quenching and Extraction: The reaction is quenched by the addition of water. The organic

and aqueous layers are separated. The organic phase, containing the desired product, is

dried over an anhydrous salt like sodium sulfate.

Purification: The crude product is obtained after filtration and concentration of the organic

phase. Purification is typically achieved through silica gel column chromatography to yield

the pure N-Boc protected product.

Applications and Logical Workflow in Drug
Discovery
2-Boc-5-oxo-octahydro-isoindole serves as a valuable building block in the synthesis of

more complex molecules, particularly those incorporating the isoindole ring system, which is a

common scaffold in various biologically active compounds.[1] Its utility in medicinal chemistry
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stems from the ability to selectively modify its structure to explore interactions with biological

targets.

Below is a diagram illustrating a logical workflow for the utilization of 2-Boc-5-oxo-octahydro-
isoindole in a drug discovery context.

Synthesis & Modification Screening & Optimization Preclinical Development

2-Boc-5-oxo-octahydro-isoindole Boc Deprotection
(e.g., Acidic Conditions)

Functional Group
Modification

Compound Library
Synthesis

High-Throughput
Screening Hit Identification Lead Optimization Preclinical Studies

(In vitro & In vivo) Candidate Drug

Click to download full resolution via product page

Caption: Logical workflow for the use of 2-Boc-5-oxo-octahydro-isoindole in drug discovery.

This workflow highlights the progression from the initial scaffold to the identification of a

potential drug candidate through chemical modification, biological screening, and preclinical

evaluation. The presence of the Boc protecting group allows for controlled and directed

synthesis of a library of derivatives for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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